Cas no 54029-62-8 (Benzenamine, 4-(2-ethoxyethoxy)-2-nitro-)

• Product Name: Benzenamine, 4-(2-ethoxyethoxy)-2-nitro-
• CAS No: 54029-62-8
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 355753
• PubChem ID: 20362808
• Update Time: 2025-04-19

Benzenamine, 4-(2-ethoxyethoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-ethoxyethoxy)-2-nitro-
• 4-(2-ethoxyethoxy)-2-nitroaniline
• 54029-62-8
• DTXSID90606075
• SCHEMBL11634125
• ATYQRPFZFUIJDU-UHFFFAOYSA-N

• Inchi： 1S/C10H14N2O4/c1-2-15-5-6-16-8-3-4-9(11)10(7-8)12(13)14/h3-4,7H,2,5-6,11H2,1H3
• InChI Key： ATYQRPFZFUIJDU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)[N+](=O)[O-])N)CCOCC

Computed Properties

• Exact Mass: 226.09542
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 87.62